Cas no 303755-79-5 (4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 303755-79-5
• MF: C₁₄H₁₃ClN₂OS
• MW: 292.783820867538
• CID: 6127125
• PubChem ID: 4299362
• Update Time: 2023-12-13

4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• 4-chloro-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-chloro-N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• F0298-0212
• 303755-79-5
• Oprea1_748786
• AKOS002288927
• Oprea1_600552

• Inchi： 1S/C14H13ClN2OS/c15-10-7-5-9(6-8-10)13(18)17-14-16-11-3-1-2-4-12(11)19-14/h5-8H,1-4H2,(H,16,17,18)
• InChI Key： QMELJOZDKQWMQC-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCCCC=2S1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 292.0437119g/mol
• Monoisotopic Mass: 292.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• pka: 7.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives